Cas no 58730-73-7 (4-phenoxycyclohexanaMine)

• Product Name: 4-phenoxycyclohexanaMine
• CAS No: 58730-73-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 3029005
• Update Time: 2022-09-22

4-phenoxycyclohexanaMine Chemical and Physical Properties

Names and Identifiers

• 4-phenoxycyclohexanaMine
• 4-Phenoxy-cyclohexylamin
• Cyclohexanamine, 4-phenoxy-

• Inchi： 1S/C12H17NO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-5,10,12H,6-9,13H2
• InChI Key： WLFSMHCWFMCPKT-UHFFFAOYSA-N
• SMILES： C1(N)CCC(OC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 191.131
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Boiling Point: 110 °C (0.2 mmHg)
• LogP: 3.03560